![molecular formula C20H30N6O8 B1384000 Benzoic acid, 3,5-bis[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-, methyl ester CAS No. 1798824-06-2](/img/structure/B1384000.png)
Benzoic acid, 3,5-bis[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-, methyl ester
Overview
Description
Scientific Research Applications
Unexpected Formation of Di-cations in CID-MS/MS Analysis
Research reveals the unexpected formation of [M]2+ ions from [M+CuCl+H]2+ ions under collision-induced dissociation (CID) conditions in mass spectrometry. This phenomenon, observed with molecules of 3,5-bis(2,2’-bipyridin-4-ylethynyl)benzoic acid or its methyl ester, indicates an unusual gas phase decomposition not typically associated with the formation of [M]+∙ ions, showcasing a surprising behavior under CID conditions (Frański et al., 2015).
Synthesis and Optimization
Photoresist Application in Lithography
A study explores the use of novel ester acetal polymers, including derivatives like 1,3-Bis(2-(vinyloxy)ethoxy)benzene, in the formulation of two-component positive photoresists. The study highlights the polymers' solubility, thermal stability, and lithographic performance, emphasizing their potential application in the field of microelectronics and photolithography (Wang, Chu, & Cheng, 2007).
Mechanism of Action
The mechanism of action of this compound is not specified as it is likely dependent on the context of the research it is being used for.
properties
IUPAC Name |
methyl 3,5-bis[2-[2-(2-azidoethoxy)ethoxy]ethoxy]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N6O8/c1-28-20(27)17-14-18(33-12-10-31-8-6-29-4-2-23-25-21)16-19(15-17)34-13-11-32-9-7-30-5-3-24-26-22/h14-16H,2-13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZHQTKPSQTWDDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)OCCOCCOCCN=[N+]=[N-])OCCOCCOCCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N6O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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